Cas no 688020-96-4 (Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-)

Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-, is a fluorinated aromatic compound featuring both an amino and a benzenemethanol functional group. The presence of trifluoromethyl groups enhances its electron-withdrawing properties, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals and agrochemicals. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound’s reactivity allows for further functionalization, enabling the synthesis of complex molecules. High purity and well-defined chemical properties ensure consistent performance in research and industrial applications. Proper handling is required due to potential sensitivity to moisture and light.

Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)- structure

688020-96-4 structure

Product Name:Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-

CAS No:688020-96-4

MF:C₉H₇F₆NO

MW:259.148403406143

CID:4145720

PubChem ID:85968174

Update Time:2025-06-08

Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-
- SCHEMBL3317064
- RKYHSURXFXSXFX-UHFFFAOYSA-N
- 688020-96-4
- 4-Amino-3,5-bis(trifluoromethyl)benzyl alcohol
- Inchi： 1S/C9H7F6NO/c10-8(11,12)5-1-4(3-17)2-6(7(5)16)9(13,14)15/h1-2,17H,3,16H2
- InChI Key： RKYHSURXFXSXFX-UHFFFAOYSA-N
- SMILES： C1(CO)=CC(C(F)(F)F)=C(N)C(C(F)(F)F)=C1

Computed Properties

Exact Mass: 259.04318282Da
Monoisotopic Mass: 259.04318282Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 46.3Å²

Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A014001509-1g	4-Amino-3,5-Bis(trifluoromethyl)benzyl alcohol	688020-96-4	97%	1g	$1549.60	2023-09-01

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